2-(3-amino-1H-1,2,4-triazol-1-yl)-N-methylacetamide

• IUPAC Name: 2-(3-amino-1,2,4-triazol-1-yl)-N-methylacetamide
• InChI: InChI=1S/C5H9N5O/c1-7-4(11)2-10-3-8-5(6)9-10/h3H,2H2,1H3,(H2,6,9)(H,7,11)
• InChI Key: SFTQAHBRUGJKHE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C=NC(=N1)N
• Molecular Formula: C5H9N5O
• Molecular Weight: 155.16 g/mol

Description

1,2,4-Triazole derivatives are compounds that contain a 1,2,4-triazole ring in their structure. These compounds are known for their multidirectional biological activity. They have been the subject of extensive research due to their significant antibacterial activity.

Synthesis Analysis

1,2,4-Triazole derivatives can be synthesized through various methods. For instance, a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids was successfully synthesized, and their structures were established by NMR and MS analysis.

Molecular Structure Analysis

The 1,2,4-triazole ring may exist in equilibrium between two forms: 1H-form and 4H-form. The exact structure of a specific 1,2,4-triazole derivative would depend on its specific substituents.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazole derivatives can vary widely depending on the specific substituents present on the triazole ring. Some 1,2,4-triazole derivatives have shown potent inhibitory activities against certain cancer cell lines.

Scientific Research Applications

• Pharmaceutical Chemistry

  • 1,2,4-Triazole-containing scaffolds are unique heterocyclic compounds present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of disease in the human body.
  • The synthesis of these scaffolds involves the use of 3-amino-1,2,4-triazole.
  • The results of these studies have led to the discovery of new drug candidates.

• Agrochemistry

  • 3-Amino-1,2,4-triazole is a nonselective systemic triazole herbicide used on nonfood croplands to control annual grasses and broadleaf and aquatic weeds.
  • It is applied to the soil and absorbed by the roots of the target plants.
  • The results show effective weed control, but it is not used on food crops because of its carcinogenic properties.

• Microbiology

  • 3-Amino-1,2,4-triazole is a competitive inhibitor of the product of the HIS3 gene, imidazoleglycerol-phosphate dehydratase.
  • This inhibition is used in yeast cell cultures to increase the level of HIS3 expression, which is required for the yeast cell to survive.
  • This has proved useful in various two-hybrid systems, where a high-affinity binding between two proteins will allow the yeast cell to survive in media containing higher concentrations of 3-AT.

Future Directions

1,2,4-Triazole derivatives have shown promise in various fields, particularly as antibacterial and anticancer agents. Future research may focus on optimizing these compounds for better selectivity and potency.